![molecular formula C11H11F3N2O4 B2994650 Methyl 3-[2-nitro-4-(trifluoromethyl)anilino]propanoate CAS No. 885949-93-9](/img/structure/B2994650.png)
Methyl 3-[2-nitro-4-(trifluoromethyl)anilino]propanoate
Description
“Methyl 3-[2-nitro-4-(trifluoromethyl)anilino]propanoate” is a chemical compound used for proteomics research . It has a molecular formula of C11H11F3N2O4 and a molecular weight of 292.21 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “Methyl 3-[2-nitro-4-(trifluoromethyl)anilino]propanoate” such as melting point, boiling point, vapor pressure, toxicity, specific gravity, and density are not provided in the available resources .Scientific Research Applications
Comprehensive Analysis of “Methyl 3-[2-nitro-4-(trifluoromethyl)anilino]propanoate” Applications
“Methyl 3-[2-nitro-4-(trifluoromethyl)anilino]propanoate” is a compound that features a trifluoromethyl group, which is a common moiety in various agrochemical and pharmaceutical compounds due to its unique physicochemical properties. Below is a detailed analysis of the scientific research applications of this compound, focusing on six distinct fields.
Agrochemicals: The trifluoromethyl group is prevalent in the crop protection industry, with over 50% of the pesticides launched in the last two decades being fluorinated. The unique characteristics of the trifluoromethyl group, such as its stability and bioactivity, make it an essential component in developing new pesticides .
Pharmaceuticals: Several FDA-approved drugs contain the trifluoromethyl group, indicating its significance in medicinal chemistry. The incorporation of this group into drug molecules can enhance their pharmacological activity, making them more effective in treating various diseases .
Veterinary Products: Similar to human pharmaceuticals, the trifluoromethyl group has found applications in veterinary medicine. Its inclusion in veterinary drugs can improve their efficacy and safety profile for animal health care .
Synthesis of Trifluoromethylpyridines: Trifluoromethylpyridines and their derivatives are synthesized for use as key structural motifs in active ingredients for both agrochemicals and pharmaceuticals. The synthesis process often involves vapor-phase reactions and other complex chemical transformations .
properties
IUPAC Name |
methyl 3-[2-nitro-4-(trifluoromethyl)anilino]propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F3N2O4/c1-20-10(17)4-5-15-8-3-2-7(11(12,13)14)6-9(8)16(18)19/h2-3,6,15H,4-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMWWTDBPGFNEJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCNC1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F3N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-[2-nitro-4-(trifluoromethyl)anilino]propanoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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